
Amprolium HCl safety profile LD50 mammalian
toxicity

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Amprolium Hydrochloride

CAS No.: 137-88-2

Cat. No.: S518812

Get Quote

Mammalian Toxicity and Safety Profile

While a specific LD50 is not provided, the available data from toxicological assessments can give you a

clear picture of its safety profile.

Aspect Assessment / Value Species / Context

Acute Oral Toxicity > 4000 mg/kg (Low toxicity) [1] Rat [1]

Toxicity
Classification

Not classified as hazardous [2] Safety Data Sheet assessment

Primary Toxicity
Risk

Thiamine deficiency with prolonged high

doses [3]

All species, especially young

animals

The safety profile is supported by its mechanism of action. Amprolium is a thiamine (Vitamin B1) analogue

that acts by competitively blocking thiamine transporters in the parasite Eimeria spp. [3]. At high or

prolonged doses, this mechanism can also affect the host, leading to thiamine deficiency [3] [4].
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For comprehensive reference, the acute toxicity data in chickens is available and demonstrates a wide safety

margin in the target species.

Parameter Value

Acute Oral LD₅₀ 5.1 g/kg (5100 mg/kg) [4]

Assessment Wide margin of safety [4]

Experimental Protocol Considerations

The search results did not contain detailed methodologies for the key toxicity studies. However, standard

protocols for determining acute oral toxicity (such as the OECD Guideline 423) typically involve:

Test System: Use of healthy young adult rodents (e.g., rats), fasted prior to dosing.
Dosing: Single oral administration of the test substance (Amprolium HCl) via gavage.

Observation Period: Monitoring for signs of toxicity, morbidity, and mortality for at least 14 days.
Endpoint: The LD50 is then calculated, often using a statistical method, as the dose that causes

mortality in 50% of the test subjects.

Mechanism of Action Diagram

The diagram below illustrates the established mechanism of Amprolium as a thiamine antagonist, which is

the basis for both its efficacy and its potential toxicity.
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Amprolium HCl competes with thiamine for uptake via the parasite's thiamine transporter. This competition

inhibits thiamine utilization by the parasite, leading to its death. In the host, this mechanism can potentially

cause thiamine deficiency at high or prolonged doses [3].

Summary

Available data suggests Amprolium HCl has low acute oral toxicity in mammals. The primary safety

concern is the risk of thiamine deficiency with prolonged high-dose exposure, which aligns with its known

mechanism of action.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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